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Compound of Interest

Compound Name: PI003

Cat. No.: B1193371

Despite a comprehensive search of publicly available scientific literature and databases, the
specific compound designated as "P1003" could not be identified. This suggests that "P1003"
may be an internal development code for a novel therapeutic agent not yet disclosed in the
public domain, a component of a proprietary research program, or a potential misnomer.

This guide, therefore, cannot detail the specific discovery and synthesis of a compound named
"P1003." However, the context of the query suggests a likely association with the field of
phosphoinositide 3-kinase (PI3K) inhibitors, a significant area of research in oncology and
other therapeutic areas. This document will provide a comprehensive overview of the discovery
and synthesis pathways typical for PI3K inhibitors, which would be analogous to the process
for a compound like "P1003" if it were a member of this class.

The Phosphoinositide 3-Kinase (PI3K) Signaling
Pathway: A Key Therapeutic Target

The PI3K signaling pathway is a crucial intracellular cascade that governs a multitude of
cellular processes, including cell growth, proliferation, survival, and metabolism. Dysregulation
of this pathway is a hallmark of many human cancers, making it a prime target for drug
development.

The pathway is initiated by the activation of receptor tyrosine kinases (RTKs) or G protein-
coupled receptors (GPCRs), which recruit and activate PI3K at the cell membrane. PI3K then
phosphorylates phosphatidylinositol 4,5-bisphosphate (PIP2) to generate the second
messenger phosphatidylinositol 3,4,5-trisphosphate (PIP3). PIP3, in turn, recruits and activates
downstream effectors, most notably the serine/threonine kinase Akt (also known as protein
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kinase B). Activated Akt proceeds to phosphorylate a wide array of substrates, leading to the
modulation of numerous cellular functions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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